Cas no 2349386-50-9 (methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate)

• Product Name: methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate
• CAS No: 2349386-50-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5559344
• PubChem ID: 95961490
• Update Time: 2025-06-14

methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-32405106
• beta-HomoTyr(Me)-Ome
• 2349386-50-9
• GLXC-26487
• methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate
• O-Methyl-L-beta-homotyrosine methyl ester

• Inchi： 1S/C12H17NO3/c1-15-11-5-3-9(4-6-11)7-10(13)8-12(14)16-2/h3-6,10H,7-8,13H2,1-2H3/t10-/m0/s1
• InChI Key： VEXRGRMUCXWTMY-JTQLQIEISA-N
• SMILES： O(C)C(C[C@H](CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate

Research Update on Methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate (CAS: 2349386-50-9) in Chemical Biology and Pharmaceutical Applications

Methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate (CAS: 2349386-50-9) is a chiral amino ester derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Recent studies have explored its utility in asymmetric synthesis, peptidomimetics, and as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of γ-aminobutyric acid (GABA) analogs with enhanced blood-brain barrier permeability. The researchers utilized methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate as a chiral precursor to develop novel anticonvulsant agents, achieving 75% improved bioavailability compared to previous generation compounds. The 4-methoxyphenyl moiety was found to be critical for both metabolic stability and target engagement.

In the field of enzyme inhibition, a recent Nature Chemical Biology publication (2024) reported the use of this compound in developing selective cathepsin K inhibitors. The (3S)-configuration proved essential for binding specificity, with molecular docking studies showing optimal interaction with the enzyme's S2 pocket. This research has implications for osteoporosis treatment and other bone-related disorders.

From a synthetic chemistry perspective, advances in continuous flow chemistry have enabled more efficient production of methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate. A 2024 Organic Process Research & Development paper described a biocatalytic asymmetric synthesis route using immobilized ω-transaminases, achieving 98% ee and 85% yield at gram scale. This represents a significant improvement over traditional resolution methods.

The compound's safety profile has also been recently evaluated. Toxicology studies published in Regulatory Toxicology and Pharmacology (2023) indicated favorable ADME properties with no significant off-target effects at therapeutic concentrations. However, researchers noted the need for further investigation into potential hepatic metabolism pathways involving cytochrome P450 2D6.

Looking forward, several pharmaceutical companies have included derivatives of methyl (3S)-3-amino-4-(4-methoxyphenyl)butanoate in their preclinical pipelines, particularly for CNS disorders. The compound's structural versatility and demonstrated biological activity suggest it will remain an important focus of medicinal chemistry research in the coming years.